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Compound of Interest

Compound Name: Fmoc-Gly-OH-15N

Cat. No.: B558011

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for Fmoc-Gly-OH-15N (N-(9-Fluorenylmethoxycarbonyl)-glycine-15N). As a stable
isotope-labeled amino acid, its primary applications are in peptide synthesis, biomolecular
NMR, and proteomics, where it serves as a tracer or internal standard for quantitative analysis.
[1][2] While a specific SDS for the 15N-labeled version is not readily available, the safety profile
is considered analogous to its non-labeled counterpart, Fmoc-Gly-OH. This document
consolidates available data to ensure safe handling and use in a laboratory setting.

Physicochemical and Safety Data at a Glance

For clarity and rapid assessment, the following tables summarize the key quantitative data for
Fmoc-Gly-OH-15N and its non-labeled form.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C17H15(15N)0O4 [2]
Molecular Weight 298.30 g/mol

Appearance White to off-white solid/powder  [3]
Melting Point 174-175 °C

Readily soluble in DMSO and
DMF. Slightly soluble in

Solubility
methanol and ethanol.
Insoluble in water.
Isotopic Purity =98 atom % 15N

Table 2: Hazard Identification and Classification (for non-labeled Fmoc-Gly-OH)
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Percentage of

Hazard Statement GHS Classification o Source
Notifications
Specific target organ
) toxicity, single
May cause respiratory )
o exposure; Respiratory  50%
irritation o
tract irritation (STOT
SE 3)
Skin
Causes skin irritation corrosion/irritation 40%
(Skin Irrit. 2)
) Serious eye
Causes serious eye o
o damage/eye irritation 40%
irritation )
(Eye Irrit. 2)
) Acute toxicity, oral
Harmful if swallowed 20%
(Acute Tox. 4)
Acute toxicity,
Harmful if inhaled inhalation (Acute Tox. 20%
4)
Harmful in contact Acute toxicity, dermal
10%

with skin

(Acute Tox. 4)

Note: Aggregated GHS information from multiple ECHA C&L notifications indicates that 50% of
reports classify the substance as not hazardous. The percentages above reflect the proportion
of notifications that did include a hazard classification. Several suppliers state that the
substance does not meet the criteria for classification as hazardous according to Regulation
(EC) No 1272/2008.

Table 3: Storage and Handling
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Condition

Recommendation

Source

Storage Temperature

2-8°C or -20°C

Storage Conditions

Store in a cool, dry, well-
ventilated place in a tightly
closed container. Protect from
light.

Incompatibilities

Strong oxidizing agents.

Handling

Handle in a well-ventilated
place. Avoid formation of dust

and aerosols.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the potential hazards associated with the non-labeled Fmoc-Gly-OH, prudent laboratory

practices are essential when handling Fmoc-Gly-OH-15N.

Personal Protective Equipment (PPE)

A standard safe handling workflow necessitates the use of appropriate personal protective

equipment.
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Personal Protective Equipment (PPE) Workflow
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Caption: Personal Protective Equipment (PPE) workflow for handling Fmoc-Gly-OH-15N.

Spill and Exposure Response

In the event of a spill or exposure, the following protocols should be followed.
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Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection if dust is present. Avoid breathing
dust, vapors, mist, or gas.

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
allow the product to enter drains.

o Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed
container for disposal. Avoid generating dust.

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.

» Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.
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Spill & Exposure Response Protocol
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or disposal guidance
Rinse Mouth with Water \
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Rinse with Water (15 min) /

Wash with Soap & Water

Immediate Actions
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Caption: Logical flow for spill and exposure response to Fmoc-Gly-OH-15N.
Fire-Fighting and Disposal Considerations
Fire-Fighting Measures:

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

* Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.

¢ Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOX).

Disposal Considerations:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b558011?utm_src=pdf-body-img
https://www.benchchem.com/product/b558011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Dispose of waste in accordance with federal, state, and local environmental control
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

In conclusion, while Fmoc-Gly-OH-15N is a valuable tool in modern research, it is imperative
to handle it with the care and precautions outlined in the safety data for its non-labeled analog.
Adherence to these guidelines will help ensure a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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